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Compound of Interest

Compound Name: Octyl octanoate

Cat. No.: B1197113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyl octanoate is a fatty acid ester with the chemical formula C16H32O2.[1][2] It is a

colorless liquid with a characteristic fruity, oily, and sweet odor.[3][4] Due to its low volatility,

excellent solvent properties, and pleasant scent profile, octyl octanoate is widely utilized in the

fragrance, cosmetic, and pharmaceutical industries.[1][5] This document provides detailed

application notes and experimental protocols for the use of octyl octanoate as a fragrance

carrier, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Octyl Octanoate
A comprehensive understanding of the physicochemical properties of octyl octanoate is

crucial for its effective application as a fragrance carrier. The following table summarizes key

quantitative data.
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Property Value Reference

Molecular Formula C16H32O2 [1][2]

Molecular Weight 256.42 g/mol [2][3]

CAS Number 2306-88-9 [1][2]

Appearance Colorless clear liquid [4]

Odor Profile

Fruity, oily, fatty, waxy, sweet,

with floral and wine-like

nuances

[1][3]

Boiling Point
306.00 to 307.00 °C @ 760.00

mm Hg
[1][2]

Melting Point -18 °C [1][2]

Density 0.859 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.435 [2][3]

Vapor Pressure
0.0001 hPa @ 20°C; 0.0002

hPa @ 25°C
[1]

Solubility
Soluble in alcohol; insoluble in

water
[1]

Flash Point 139.44 °C (283.00 °F) TCC [4][6]

logP (o/w) 6.5 [1]

Applications of Octyl Octanoate as a Fragrance
Carrier
Octyl octanoate serves multiple functions in fragrance formulations:

Solvent/Carrier: Its lipophilic nature makes it an excellent solvent for a wide range of

aromatic compounds, ensuring a homogenous and stable fragrance concentrate.[5]
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Fixative: Due to its low vapor pressure, it helps to reduce the evaporation rate of more

volatile fragrance components, thereby prolonging the scent's longevity on the skin or in the

air.

Emollient: In cosmetic applications, it provides a smooth, non-greasy feel on the skin,

enhancing the sensory experience of the final product.[1]

Scent-Modulating Agent: Its inherent fruity and oily notes can complement and round out

fragrance compositions.[1]

Experimental Protocols
Protocol for Preparation of a Fragrance Solution using
Octyl Octanoate
This protocol describes the preparation of a simple fragrance solution for evaluation.

Materials:

Octyl octanoate (fragrance grade)

Fragrance oil or individual aroma chemicals

Glass beakers

Magnetic stirrer and stir bars

Analytical balance

Glass storage bottles

Procedure:

Determine Concentration: Decide on the desired concentration of the fragrance oil in the

octyl octanoate carrier. A common starting range is 10-30% (w/w) for fine fragrances.

Weighing: Accurately weigh the required amount of octyl octanoate into a clean, dry glass

beaker.
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Addition of Fragrance: While stirring the octyl octanoate on a magnetic stirrer, slowly add

the pre-weighed fragrance oil or individual aroma chemicals.

Mixing: Continue stirring until the solution is completely homogenous. This may take from a

few minutes to an hour, depending on the solubility of the fragrance components. Gentle

warming (to no more than 40°C) can be applied to aid dissolution if necessary, but caution

should be exercised to avoid evaporation of volatile top notes.

Maturation: Transfer the solution to a sealed glass bottle and allow it to mature for at least 48

hours in a cool, dark place. This allows the fragrance notes to meld and stabilize.

Filtration (Optional): If any solid particles are observed, the solution can be filtered through a

coarse filter paper.

Caption: Workflow for preparing a fragrance solution with octyl octanoate.

Protocol for Evaluating Fragrance Release and
Longevity using Headspace Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a method to quantitatively assess the release of volatile fragrance

compounds from an octyl octanoate-based solution over time.

Materials and Equipment:

Fragrance solution in octyl octanoate

Filter paper or skin-mimicking substrate

Headspace vials with septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Solid-Phase Microextraction (SPME) fiber assembly (e.g., PDMS/DVB)

Incubator or temperature-controlled chamber
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Procedure:

Sample Application: Apply a standardized amount (e.g., 10 µL) of the fragrance solution onto

the substrate (filter paper) and place it inside a headspace vial.

Equilibration and Sampling (Time 0): Immediately seal the vial and place it in an incubator at

a controlled temperature (e.g., 32°C to simulate skin temperature). Allow the headspace to

equilibrate for a set time (e.g., 15 minutes).

SPME Extraction: Expose the SPME fiber to the headspace of the vial for a defined period

(e.g., 20 minutes) to adsorb the volatile organic compounds (VOCs).

GC-MS Analysis: Retract the fiber and immediately inject it into the GC-MS inlet for thermal

desorption and analysis. The GC oven temperature program should be optimized to separate

the fragrance components of interest. The MS will aid in the identification and quantification

of each compound.

Time-Course Analysis: Repeat steps 1-4 at various time intervals (e.g., 1, 2, 4, 6, 8, and 24

hours) using freshly prepared samples for each time point to create a fragrance release

profile.

Data Analysis: Analyze the chromatograms to identify and quantify the peak areas of the

fragrance compounds at each time point. Plot the peak area (or concentration) of key

fragrance molecules against time to determine the evaporation rate and longevity.

Caption: Workflow for evaluating fragrance release using Headspace GC-MS.

Protocol for Sensory Evaluation of Fragrance Longevity
This protocol provides a framework for assessing the perceived longevity of a fragrance by a

trained sensory panel.

Materials:

Fragrance solution in octyl octanoate

Unscented blotter strips or skin of human volunteers
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Evaluation booths with controlled ventilation and lighting

Data collection forms or software

Procedure:

Panelist Training: Train a panel of assessors to recognize and rate the intensity of different

fragrance notes on a standardized scale (e.g., a 10-point scale where 0 is no odor and 10 is

a very strong odor).

Sample Application: Apply a standardized amount of the fragrance solution to the blotter

strips or the inner forearm of the panelists.

Initial Evaluation (Time 0): Immediately after application, ask the panelists to evaluate the

overall fragrance intensity and the intensity of the top, middle, and base notes.

Time-Interval Evaluations: At predetermined time intervals (e.g., 30 minutes, 1, 2, 4, 6, 8

hours), have the panelists re-evaluate the fragrance intensity.

Data Collection: Record the intensity ratings for each panelist at each time point.

Data Analysis: Calculate the average intensity ratings at each time point and plot them to

create a sensory decay curve. This provides a qualitative and semi-quantitative measure of

fragrance longevity.

Caption: Workflow for sensory evaluation of fragrance longevity.

Safety Considerations
Octyl octanoate is generally considered safe for use in cosmetic and fragrance applications.[4]

[6] However, as with any chemical, appropriate safety precautions should be taken:

Good Laboratory Practice: Handle in a well-ventilated area and wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Skin Compatibility: While octyl octanoate itself is a known emollient, the final fragrance

formulation should be tested for skin irritation and sensitization, especially when used in
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leave-on products. Patch testing on human volunteers is a common method for assessing

skin compatibility.

Regulatory Compliance: Ensure that the use of octyl octanoate and any fragrance

ingredients complies with relevant regional regulations and the standards set by

organizations such as the International Fragrance Association (IFRA).

Conclusion
Octyl octanoate is a versatile and effective carrier for a wide variety of fragrance applications.

Its favorable physicochemical properties, including low volatility and excellent solvency,

contribute to the creation of stable and long-lasting fragrance formulations. The experimental

protocols provided in this document offer a starting point for researchers and formulators to

evaluate and optimize the performance of octyl octanoate as a fragrance carrier in their

specific product development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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